Cas no 866847-37-2 (3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline)

• Product Name: 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline
• CAS No: 866847-37-2
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6239058
• PubChem ID: 5640495
• Update Time: 2025-06-09

3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline
• AKOS001858696
• CCG-138100
• 3-(4-methylphenyl)sulfonyl-4-(4-methylpiperazin-1-yl)quinoline
• 866847-37-2
• F1605-1262

• Inchi： 1S/C21H23N3O2S/c1-16-7-9-17(10-8-16)27(25,26)20-15-22-19-6-4-3-5-18(19)21(20)24-13-11-23(2)12-14-24/h3-10,15H,11-14H2,1-2H3
• InChI Key： HKLUQGJTZQDDMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.9Ų

Additional information on 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline

Introduction to 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline (CAS No. 866847-37-2)

3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline, identified by its CAS number 866847-37-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a 4-methylbenzenesulfonyl group and a 4-methylpiperazin-1-yl moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation in medicinal chemistry.

The quinoline scaffold is well-documented for its role in various pharmacological applications, including antimalarial, antibacterial, and anticancer therapies. The introduction of the 4-methylbenzenesulfonyl group into the quinoline core enhances the molecule's ability to interact with biological targets, potentially improving its binding affinity and efficacy. Additionally, the 4-methylpiperazin-1-yl substituent is known to modulate pharmacokinetic properties, such as solubility and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced pharmacological profiles. The compound 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline has been studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Preliminary studies suggest that this compound exhibits promising activity against certain pathogens and may have therapeutic benefits in conditions where traditional treatments are limited.

The synthesis of 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of various functional groups with minimal side reactions.

The pharmacological evaluation of 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Furthermore, the compound has shown potential as an antimicrobial agent, exhibiting activity against a range of bacteria and fungi. These findings highlight the compound's versatility and its potential as a lead molecule for further drug development.

The use of computational modeling and molecular dynamics simulations has played a crucial role in understanding the interactions between 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline and biological targets. These studies have provided valuable insights into the compound's binding mechanism and have helped identify key residues that contribute to its pharmacological activity. Such information is essential for designing more effective derivatives with improved therapeutic profiles.

In conclusion, 3-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline (CAS No. 866847-37-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.